Cas no 1824542-41-7 (Cyclopropanecarboxylic acid, 2-(2-bromoethyl)-)

• Product Name: Cyclopropanecarboxylic acid, 2-(2-bromoethyl)-
• CAS No: 1824542-41-7
• MF: C₆H₉BrO₂
• MW: 193.038461446762
• MDL: MFCD24510784
• CID: 5245372
• Update Time: 2025-08-05

Cyclopropanecarboxylic acid, 2-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(2-bromoethyl)-

• MDL： MFCD24510784
• Inchi： 1S/C6H9BrO2/c7-2-1-4-3-5(4)6(8)9/h4-5H,1-3H2,(H,8,9)
• InChI Key： GFHWNIPRYUSIOE-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1CCBr

Additional information on Cyclopropanecarboxylic acid, 2-(2-bromoethyl)-

Cyclopropanecarboxylic acid, 2-(2-bromoethyl)- (CAS No. 1824542-41-7): An Overview of Its Structure, Synthesis, and Applications

Cyclopropanecarboxylic acid, 2-(2-bromoethyl)- (CAS No. 1824542-41-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound features a cyclopropane ring with a carboxylic acid group and a bromoethyl substituent, making it an interesting molecule for various applications.

The structure of Cyclopropanecarboxylic acid, 2-(2-bromoethyl)- is characterized by its strained three-membered ring, which imparts unique chemical properties. The presence of the carboxylic acid group provides the molecule with acidic and nucleophilic characteristics, while the bromoethyl substituent offers potential for further chemical modifications through substitution reactions. The combination of these functional groups makes this compound a valuable intermediate in synthetic chemistry.

In terms of synthesis, several methods have been reported for the preparation of Cyclopropanecarboxylic acid, 2-(2-bromoethyl)-. One common approach involves the reaction of cyclopropanecarboxylic acid with 1,2-dibromoethane in the presence of a base such as potassium hydroxide. This method yields high purity products and is widely used in both academic and industrial settings. Another approach involves the ring-opening reaction of a suitable cyclopropane derivative followed by bromination and carboxylation steps. These synthetic routes highlight the flexibility and accessibility of this compound.

Recent research has explored the potential applications of Cyclopropanecarboxylic acid, 2-(2-bromoethyl)- in various fields. In pharmaceutical research, this compound has shown promise as a building block for the synthesis of novel drugs. The strained cyclopropane ring can influence the conformational properties of larger molecules, potentially enhancing their biological activity. Additionally, the bromoethyl group can be used to introduce additional functional groups through substitution reactions, expanding the range of possible derivatives.

In materials science, Cyclopropanecarboxylic acid, 2-(2-bromoethyl)- has been investigated for its potential use in polymer synthesis. The presence of both carboxylic acid and bromoethyl groups allows for the formation of copolymers with tailored properties. These polymers can be designed to have specific mechanical, thermal, or optical characteristics, making them suitable for applications in coatings, adhesives, and electronic materials.

The stability and reactivity of Cyclopropanecarboxylic acid, 2-(2-bromoethyl)- are also important considerations. The strained cyclopropane ring makes this compound more reactive compared to its linear counterparts. This increased reactivity can be advantageous in synthetic transformations but also requires careful handling to avoid unwanted side reactions. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to minimize degradation.

In terms of safety, while Cyclopropanecarboxylic acid, 2-(2-bromoethyl)- is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions. Personal protective equipment such as gloves and goggles should be worn during handling to prevent skin contact and inhalation. Additionally, proper disposal methods should be followed to ensure environmental safety.

The analytical characterization of Cyclopropanecarboxylic acid, 2-(2-bromoethyl)- has been extensively studied using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. NMR spectroscopy is particularly useful for confirming the presence of specific functional groups and determining stereochemistry.

In conclusion, Cyclopropanecarboxylic acid, 2-(2-bromoethyl)- (CAS No. 1824542-41-7) is a multifaceted compound with significant potential in organic synthesis, pharmaceutical research, and materials science. Its unique structure and reactivity make it an attractive building block for the development of novel compounds and materials. Ongoing research continues to uncover new applications and properties of this compound, solidifying its importance in modern chemistry.